Cas no 2228943-57-3 (tert-butyl N-methyl-N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate
• CAS No: 2228943-57-3
• MF: C₁₁H₁₆F₅NO₃
• MW: 305.241661071777
• CID: 6509134
• PubChem ID: 165753408
• Update Time: 2025-05-19

tert-butyl N-methyl-N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate
• EN300-1891831
• 2228943-57-3

• Inchi： 1S/C11H16F5NO3/c1-9(2,3)20-8(19)17(4)7(6-18)5-10(12,13)11(14,15)16/h6-7H,5H2,1-4H3
• InChI Key： KKXROIFIHWZCPN-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC(C=O)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 305.10503418g/mol
• Monoisotopic Mass: 305.10503418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate

Comprehensive Guide to tert-butyl N-methyl-N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate (CAS No. 2228943-57-3)

tert-butyl N-methyl-N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate (CAS No. 2228943-57-3) is a specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative features a unique pentafluorinated side chain, which enhances its stability and reactivity in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of protease inhibitors and kinase modulators.

The molecular structure of tert-butyl N-methyl-N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate includes a tert-butyl carbamate group and a pentafluoro-1-oxopentan-2-yl moiety, making it a versatile intermediate in organic synthesis. Its fluorinated properties contribute to improved metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent studies highlight its utility in creating bioactive molecules with applications in oncology and neurology.

One of the most searched questions about CAS No. 2228943-57-3 is its role in peptide synthesis. The compound's N-methyl group and carbamate protection make it ideal for constructing complex peptide chains without unwanted side reactions. Additionally, its fluorinated tail can enhance the lipophilicity of resulting peptides, improving their cell membrane permeability—a hot topic in drug delivery research.

In the context of green chemistry, tert-butyl N-methyl-N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate has been investigated as a reagent for atom-efficient transformations. Its ability to participate in catalytic reactions with minimal waste aligns with the growing demand for sustainable synthetic methods. This aspect resonates with researchers searching for eco-friendly fluorination techniques.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for fluorinated pesticides. The pentafluoro moiety can impart resistance to environmental degradation, addressing the global need for longer-lasting crop protection agents. This application frequently appears in searches related to next-generation agrochemicals.

From a market perspective, the demand for CAS No. 2228943-57-3 has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical developers. The compound's patent landscape reveals numerous applications in proprietary drug formulations, making it a valuable asset for intellectual property strategies. This commercial relevance often appears in searches about specialty chemicals investment opportunities.

Analytical characterization of tert-butyl N-methyl-N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate typically involves NMR spectroscopy (particularly 19F NMR due to its fluorinated nature) and mass spectrometry. These techniques are frequently searched in connection with fluorinated compound analysis, reflecting the growing importance of advanced analytical methods in chemical research.

Storage and handling of CAS No. 2228943-57-3 require standard precautions for moisture-sensitive compounds. The tert-butyl carbamate group is susceptible to hydrolysis, making anhydrous conditions essential for long-term stability. This practical consideration often appears in laboratory technique queries from synthetic chemists.

Future research directions for tert-butyl N-methyl-N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate may explore its potential in bioconjugation chemistry, particularly for creating fluorophore-labeled biomolecules. This aligns with current trends in diagnostic probe development and imaging agent design—areas generating substantial interest in both academic and industrial settings.

In summary, tert-butyl N-methyl-N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate (CAS No. 2228943-57-3) represents a sophisticated fluorinated building block with diverse applications across pharmaceutical research, agrochemical development, and materials science. Its unique structural features and growing commercial importance make it a compound worth watching in the evolving landscape of specialty fine chemicals.